Cas no 338785-87-8 (4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine)

• Product Name: 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine
• CAS No: 338785-87-8
• MF: C₁₃H₈Cl₂N₂OS
• MW: 311.186
• CID: 4647883
• Update Time: 2025-10-12

4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[5-(2,4-DICHLOROPHENYL)-2-FURYL]-1,3-THIAZOL-2-AMINE
• 4-[5-(2,4-DICHLOROPHENYL)-2-FURYL]-1,3-THIAZOL-2-YLAMINE
• 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-[5-(2,4-dichlorophenyl)-2-furanyl]-

• Inchi： InChI=1S/C13H8Cl2N2OS/c14-7-1-2-8(9(15)5-7)11-3-4-12(18-11)10-6-19-13(16)17-10/h1-6H,(H2,16,17)
• InChI Key： JELLAUSDLWGGKW-UHFFFAOYSA-N
• SMILES： c1cc(c(cc1Cl)Cl)c2ccc(o2)c3csc(n3)N

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 463.8±40.0 °C at 760 mmHg
• Flash Point: 234.3±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine

Introduction to 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine (CAS No. 338785-87-8)

4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine (CAS No. 338785-87-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a furan moiety substituted with a dichlorophenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine can be represented as follows: C₁₆H₁₀Cl₂N₂O. The presence of the dichlorophenyl group and the furan ring imparts specific electronic and steric properties that are crucial for its biological activity. The thiazole ring, a common motif in many bioactive molecules, further enhances the compound's potential as a therapeutic agent.

In recent years, 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine has been extensively studied for its pharmacological properties. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer activities. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The potential therapeutic applications of 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine extend beyond inflammation and cancer. Recent studies have explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has been shown to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a neuroprotective agent.

In addition to its biological activities, the synthetic accessibility of 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This synthetic route involves the coupling of 5-(2,4-dichlorophenyl)furan-2-carbaldehyde with thiourea followed by cyclization to form the thiazole ring.

The safety profile of 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-[5-(2,4-dichlorophenyl)furan-2-yl]-1,3-thiazol-2-amine (CAS No. 338785-87-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.